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Compound of Interest

Compound Name: 2-Chloro-4-ethoxy-5-nitropyridine

Cat. No.: B13020246

Get Quote

Technical Whitepaper: 2-Chloro-4-ethoxy-5-
nitropyridine
A Strategic Scaffold for Heterocyclic Drug Discovery
Executive Summary
2-Chloro-4-ethoxy-5-nitropyridine (CAS 2089301-54-0) is a highly functionalized pyridine

derivative serving as a critical "linchpin" intermediate in the synthesis of bioactive small

molecules.[1][2][3] Its structural utility lies in its orthogonal reactivity profile: it possesses an

electrophilic handle at C2 (chlorine), a nucleophile-modulating ether at C4, and a reducible

nitrogen source at C5 (nitro group).

This guide details the physicochemical properties, regioselective synthesis, and downstream

applications of this compound, specifically addressing the challenges of maintaining

regiocontrol during its generation and the chemoselectivity required during its functionalization.

Part 1: Chemical Profile & Properties[7][8]
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The compound is characterized by the interplay between the electron-withdrawing nitro group

and the electron-donating ethoxy group, which fine-tunes the electrophilicity of the pyridine

ring.

Property Data

CAS Number 2089301-54-0

IUPAC Name 2-Chloro-4-ethoxy-5-nitropyridine

Molecular Formula C₇H₇ClN₂O₃

Molecular Weight 202.60 g/mol

Appearance
Pale yellow to yellow solid (Typical of

nitropyridines)

Solubility
Soluble in DMSO, DMF, DCM, Ethyl Acetate;

Low solubility in water

Key Functional Groups

[1][2][3][4][5][6][7][8] • C2-Cl: Site for Pd-

catalyzed coupling or SnAr• C4-OEt: Electronic

modulator• C5-NO₂: Precursor to aniline (amine)

Part 2: Regioselective Synthesis
The Core Challenge: The primary route to CAS 2089301-54-0 involves the nucleophilic

aromatic substitution (SnAr) of 2,4-dichloro-5-nitropyridine.[9] The challenge is preventing bis-

substitution or substitution at the wrong position (C2).

Mechanistic Insight: In 2,4-dichloro-5-nitropyridine, the C4 position is significantly more reactive

than C2 toward nucleophiles. This is due to the Meisenheimer complex stabilization:

C4 Attack: The negative charge is delocalized onto the ortho-nitro group, which is a powerful

electron-withdrawing group (EWG).

C2 Attack: While activated by the ring nitrogen, it lacks the immediate ortho-nitro stabilization

found at C4.
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Therefore, by controlling stoichiometry and temperature, one can exclusively isolate the 4-

ethoxy derivative.

Validated Experimental Protocol
Objective: Synthesis of 2-Chloro-4-ethoxy-5-nitropyridine from 2,4-dichloro-5-nitropyridine.

Reagents:

Substrate: 2,4-Dichloro-5-nitropyridine (1.0 eq)[8]

Nucleophile: Ethanol (as solvent and reagent)

Base: Triethylamine (1.1 eq) or Potassium Carbonate (1.2 eq)

Solvent: Anhydrous THF or MeCN (if not using neat EtOH)

Step-by-Step Methodology:

Preparation: Dissolve 2,4-dichloro-5-nitropyridine in anhydrous THF (0.5 M concentration).

Cool the solution to 0°C in an ice bath. Rationale: Lower temperature enhances the kinetic

selectivity for the C4 position.

Addition: Add the base (e.g., Et₃N) followed by the slow, dropwise addition of Ethanol (1.05

eq) diluted in THF. Note: If using ethoxide salts like NaOEt, strict stoichiometric control (0.95-

1.0 eq) is vital to prevent over-reaction.

Reaction: Stir at 0°C for 60 minutes, then allow to warm to room temperature over 2 hours.

Monitoring: Check via TLC (Hexane/EtOAc 3:1). The starting material (Rf ~0.8) should

disappear, yielding a slightly more polar product (Rf ~0.6).

Workup: Evaporate volatiles. Resuspend residue in EtOAc and wash with water (x2) and

brine.[8] Dry over Na₂SO₄.[9][7][8][10]

Purification: Recrystallization from Ethanol/Heptane or flash chromatography (SiO₂).

Part 3: Reactivity & Downstream Logic
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Once synthesized, CAS 2089301-54-0 acts as a branch point. The following diagram illustrates

the logical flow of derivatization, highlighting the necessary chemoselectivity (e.g., reducing the

nitro group without removing the chlorine).

Figure 1: Synthesis and Derivatization Logic of CAS 2089301-54-0
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Figure 1: The synthesis pathway prioritizes C4-substitution followed by chemoselective

reduction to preserve the C2-chloro handle.

Critical Reaction: Chemoselective Reduction
A common pitfall is using H₂/Pd-C to reduce the nitro group. This often leads to

hydrodehalogenation (loss of the C2-chlorine).
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Correct Protocol: Use Iron powder (Fe) in Ammonium Chloride/Ethanol/Water or Stannous

Chloride (SnCl2) in HCl. These conditions reduce the nitro group to an amine while leaving

the aryl chloride intact for future cross-coupling reactions.

Part 4: Applications in Drug Discovery
This scaffold is particularly relevant in the design of Kinase Inhibitors and GPCR modulators.

Bicyclic Construction: The resulting 2-chloro-4-ethoxy-5-aminopyridine is a precursor to

Imidazo[4,5-c]pyridines. By reacting the C5-amine and C4-ethoxy (via displacement or

cyclization sequences), researchers can build fused ring systems common in oncology

drugs.

Solubility Enhancement: The ethoxy group breaks the planarity and symmetry slightly

compared to a methoxy or hydrogen, potentially improving the solubility profile and metabolic

stability (avoiding rapid O-demethylation).

SAR Probing: In Structure-Activity Relationship (SAR) studies, the ethoxy group serves as a

probe for the size of the hydrophobic pocket in the target protein.

Part 5: Safety & Handling (MSDS Summary)
Hazard Classification: Irritant (Skin/Eye/Respiratory).[11]

Signal Word: Warning.

H-Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335

(May cause respiratory irritation).[3]

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. The compound is stable

but should be protected from moisture to prevent hydrolysis of the ethoxy group or the

chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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